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Compound of Interest

Compound Name: Megastigmatrienone D

CAS No.: 13215-88-8

Cat. No.: B145869

Get Quote

Abstract
This protocol details a validated workflow for the extraction and quantification of

Megastigmatrienone D (CAS: 5164-78-3), a potent aroma-active C13-norisoprenoid, using

Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass

Spectrometry (GC-MS).[1][2] Designed for complex matrices such as tobacco, tea, and

fermented spirits, this method overcomes the analyte's isomeric complexity and semi-volatile

nature. By utilizing a DVB/CAR/PDMS fiber and optimized salting-out conditions, this protocol

achieves sub-ppb detection limits with high reproducibility (

).

Introduction & Scientific Rationale
Megastigmatrienone (often termed "Tabanone") exists as four isomers, with

Megastigmatrienone D (often correlated with the (4E, 6E, 8E) configuration) being a critical

marker for flavor maturity in tobacco and aging quality in spirits.
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Fiber Selection (DVB/CAR/PDMS): Megastigmatrienone D is a semi-volatile ketone (MW

190.28) with moderate polarity. Single-phase fibers like PDMS often fail to retain it

competitively against the matrix background. The Divinylbenzene (DVB) and Carboxen

(CAR) layers provide a "bimodal" adsorption mechanism: CAR traps smaller volatiles, while

DVB targets the mid-molecular weight range (C10-C15) where megastigmatrienones elute.

Salting-Out Effect: The addition of saturated NaCl modifies the ionic strength of the aqueous

phase, decreasing the solubility of hydrophobic organic compounds (the "salting-out" effect)

and driving the partition coefficient (

) significantly toward the headspace.

Isomeric Separation: A non-polar 5%-phenyl-methylpolysiloxane column (e.g., DB-5MS) is

selected to separate the four megastigmatrienone isomers based on boiling point and steric

hindrance, preventing co-elution common on polar wax columns.

Materials & Instrumentation
Reagents

Target Standard: Megastigmatrienone (mixed isomers or purified Isomer D,

95% purity).

Internal Standard (ISTD):Naphthalene-d8 (preferred for similar retention/volatility) or 2-

Octanol (economical alternative).

Matrix Modifier: Sodium Chloride (NaCl), analytical grade, baked at 400°C for 4 hours to

remove organics.

Solvent: Methanol (LC-MS grade) for stock preparation.

Water: Ultrapure Milli-Q water (18.2 MΩ·cm).

Instrumentation
GC-MS System: Agilent 7890B/5977B or equivalent single quadrupole MS.

Autosampler: CTC PAL3 or Gerstel MPS with SPME capability.
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SPME Fiber: 50/30 µm DVB/CAR/PDMS (Gray hub, Supelco/Merck). Condition fiber at

270°C for 30 min before first use.

Column: DB-5MS UI (30 m

0.25 mm ID

0.25 µm film thickness).

Liner: SPME-specific liner (0.75 mm ID) to minimize peak broadening.

Experimental Protocol
Standard Preparation

Stock Solution (1000 mg/L): Dissolve 10 mg Megastigmatrienone standard in 10 mL

Methanol. Store at -20°C.

ISTD Solution (100 mg/L): Dissolve 10 mg Naphthalene-d8 in 100 mL Methanol.

Working Calibrants: Dilute Stock Solution into matrix-matched blank (or water) to create a

range of 0.01 – 10.0 µg/g. Add ISTD to a final concentration of 0.5 µg/g in all samples.

Sample Preparation (Solid Matrix)
Weigh 1.00 ± 0.01 g of homogenized sample (e.g., ground tobacco powder) into a 20 mL

headspace vial.

Add 5 mL of saturated NaCl solution.

Add 10 µL of ISTD Solution directly into the liquid phase.

Cap immediately with a magnetic screw cap (PTFE/Silicone septum).

Vortex for 30 seconds to ensure homogeneity.

HS-SPME Extraction Parameters
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Parameter Setting Rationale

Incubation Temp 60°C
Balances volatility with minimal

thermal degradation.

Incubation Time 15 min
Ensures headspace

equilibrium before extraction.

Agitation 500 rpm
Facilitates mass transfer from

liquid to headspace.

Extraction Time 45 min

DVB/CAR/PDMS requires

longer times for competitive

displacement.

Desorption Temp 250°C
Sufficient to strip semi-volatiles

without bleeding the fiber.

Desorption Time 3 min
Prevents carryover; Splitless

mode.

GC-MS Acquisition Method
Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Oven Program:

40°C (hold 2 min)

Ramp 5°C/min to 180°C (critical for isomer separation)

Ramp 20°C/min to 280°C (hold 5 min)

Transfer Line: 280°C.

Ion Source: 230°C (EI mode, 70 eV).

Acquisition Mode:SIM/Scan (Simultaneous).

Scan: m/z 35–350 (for qualitative confirmation).
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SIM Group: Target Megastigmatrienone D.[3]

SIM Table for Megastigmatrienone D:

Ion Type m/z Dwell Time (ms) Note

| Quantifier | 190.1 | 50 | Molecular Ion (

) | | Qualifier 1 | 175.1 | 50 | Loss of Methyl (

) | | Qualifier 2 | 147.1 | 50 | Ring fragmentation | | Qualifier 3 | 91.1 | 50 | Tropylium ion
(aromatic stability) |

Workflow Visualization
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Figure 1: Step-by-step HS-SPME GC-MS workflow for Megastigmatrienone D analysis.
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Data Analysis & Validation
Identification Strategy
Megastigmatrienone D typically elutes as the last or second-to-last isomer in the cluster

(approx. RI 1500-1600 on DB-5).

Retention Time Matching: Compare against authentic standard.

Ion Ratio Confirmation: The abundance ratio of m/z 175/190 should be consistent within

±20% of the standard.

Quantification Calculation
Use the internal standard method to correct for fiber variability:

Where

(Response Factor) is determined from the calibration curve.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Sensitivity
Fiber aging or moisture

saturation.

Bake fiber @ 260°C for 20

min. Ensure NaCl solution is

saturated to reduce water

vapor pressure.

Peak Tailing Active sites in liner.
Replace liner with deactivated

SPME liner.

Isomer Co-elution Ramp rate too fast.
Slow oven ramp to 3°C/min

between 140-180°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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